Cas no 408326-34-1 (4-(2-Iodoethyl)piperidine)

• Product Name: 4-(2-Iodoethyl)piperidine
• CAS No: 408326-34-1
• MF: C₇H₁₄IN
• MW: 239.097234249115
• CID: 2179305
• Update Time: 2025-05-20

4-(2-Iodoethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Iodoethyl)piperidine
• AM100793

• Inchi： 1S/C7H14IN/c8-4-1-7-2-5-9-6-3-7/h7,9H,1-6H2
• InChI Key： NFTIHQZZPWHOID-UHFFFAOYSA-N
• SMILES： ICCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Topological Polar Surface Area: 12

Additional information on 4-(2-Iodoethyl)piperidine

4-(2-Iodoethyl)piperidine: A Comprehensive Overview

The compound with CAS No 408326-34-1, commonly referred to as 4-(2-Iodoethyl)piperidine, is a significant molecule in the field of organic chemistry and drug discovery. This compound, with its unique structure and properties, has garnered attention in recent years due to its potential applications in various scientific domains.

4-(2-Iodoethyl)piperidine is an organoiodine compound that belongs to the piperidine family. Piperidines are six-membered cyclic amines, and the addition of an iodoethyl group at the 4-position introduces unique reactivity and functionality to the molecule. The CAS number 408326-34-1 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and industry applications.

Recent studies have highlighted the role of 4-(2-Iodoethyl)piperidine in medicinal chemistry, particularly in the development of bioactive molecules. Its structure allows for versatile modifications, making it a valuable intermediate in the synthesis of complex compounds with potential therapeutic applications. Researchers have explored its use in creating ligands for metalloenzymes and as a building block for constructing bioisosteres, which are critical in drug design.

The synthesis of 4-(2-Iodoethyl)piperidine involves a multi-step process that typically begins with the preparation of piperidine derivatives followed by iodination at the 2-position of the ethyl side chain. This process requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, reflecting current trends in green chemistry and sustainable synthetic practices.

In terms of physical properties, 4-(2-Iodoethyl)piperidine exhibits a melting point of approximately 95°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility characteristics make it suitable for use in various organic solvents commonly employed in laboratory settings. The compound's stability under different conditions has also been thoroughly investigated, ensuring its safe handling and storage.

The chemical reactivity of 4-(2-Iodoethyl)piperidine is influenced by the presence of the iodo group, which acts as an electron-withdrawing substituent. This reactivity has been leveraged in nucleophilic substitution reactions, where the iodine atom can be replaced by other nucleophiles such as hydroxyl or amino groups. Such reactions are fundamental in organic synthesis and have enabled the creation of diverse derivatives with tailored properties.

One of the most promising applications of 4-(2-Iodoethyl)piperidine lies in its use as a precursor for constructing bioactive molecules targeting specific biological pathways. For instance, recent research has focused on its role in developing inhibitors for kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. The compound's ability to form stable complexes with these enzymes makes it a valuable tool in drug discovery efforts.

In addition to its medicinal chemistry applications, 4-(2-Iodoethyl)piperidine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it can serve as a component in semiconducting materials or charge transport layers. Emerging research explores its potential role in creating novel materials with tailored electronic characteristics for applications such as flexible electronics and photovoltaics.

The environmental impact of 4-(2-Iodoethyl)piperidine has also come under scrutiny as part of broader efforts to promote sustainability in chemical manufacturing. Studies have examined its biodegradation pathways and toxicity profiles to assess its environmental footprint. These findings are crucial for developing eco-friendly synthetic routes and disposal methods that minimize harm to ecosystems.

In conclusion, 4-(2-Iodoethyl)piperidine, identified by CAS No 408326-34-1, stands out as a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, reactivity, and functional versatility make it an invaluable tool in contemporary research and development efforts. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.